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Compound of Interest

Compound Name: Angeolide

Cat. No.: B2691686 Get Quote

In the absence of a specific Safety Data Sheet (SDS) for Angeolide, this document provides a

comprehensive guide to its safe handling, storage, and disposal based on best practices for

managing potentially hazardous and uncharacterized chemical compounds. Researchers,

scientists, and drug development professionals should treat Angeolide as a substance with

significant potential health risks until more definitive data becomes available.

Chemical Identifiers for Angeolide:

Identifier Value Source

Molecular Formula C22H38N2O6 PubChem[1]

CAS Number 2441-03-4 / 81957-73-5 PubChem[1], ChemicalBook[2]

Immediate Safety and Logistical Information
Given the unknown toxicological profile of Angeolide, it is prudent to handle it as a potential

carcinogen and a highly toxic compound. The following procedures are mandatory to minimize

exposure and ensure a safe laboratory environment.

1. Personal Protective Equipment (PPE):

The selection of appropriate PPE is critical to prevent accidental exposure. Double gloving is

recommended when handling highly toxic chemicals.[3]
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PPE Category Minimum Requirement
Recommended
Material/Standard

Hand Protection Double Nitrile Gloves Outer glove with extended cuff

Eye Protection Chemical Splash Goggles ANSI Z87.1 compliant[4]

Face Protection
Full-Face Shield (when

splashing is possible)

To be worn over safety

goggles[4]

Body Protection
Disposable Lab Coat (fully

fastened)
Impermeable material

Respiratory Protection N95 or higher rated respirator
Required for handling powders

or creating aerosols[3]

2. Engineering Controls:

Fume Hood: All manipulations of Angeolide, including weighing, transferring, and preparing

solutions, must be conducted in a certified chemical fume hood.[5][6]

Ventilated Enclosure: For weighing solid Angeolide, a ventilated balance enclosure is

recommended to prevent the dispersal of fine powders.

Designated Area: A specific area of the lab should be designated for working with

Angeolide. This area should be clearly marked with warning signs.[6]

Operational and Disposal Plans
A clear and concise plan for the handling and disposal of Angeolide is essential to maintain a

safe working environment.

Operational Workflow:

The following diagram outlines the standard operating procedure for handling Angeolide from

preparation to disposal.

Caption: Standard workflow for handling Angeolide.
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Disposal Plan:

All waste materials contaminated with Angeolide must be treated as hazardous waste.

Waste Type Collection Procedure Disposal Method

Solid Waste

Collect in a dedicated, sealed,

and labeled plastic bag or

container. This includes

gloves, wipes, and disposable

lab coats.[7]

Incineration through a certified

hazardous waste disposal

service.[8]

Liquid Waste

Collect in a sealed, labeled,

and compatible waste

container. Do not mix with

other solvent waste streams

unless approved.

Incineration through a certified

hazardous waste disposal

service. Do not dispose of

down the drain.[8][9]

Sharps

Syringes and needles must be

disposed of in a designated

sharps container.

To be collected and incinerated

by a hazardous waste disposal

service.

Experimental Protocols
While no specific experimental protocols for Angeolide were identified, the following general

procedure for preparing a stock solution should be followed, adhering to the safety measures

outlined above.

Protocol: Preparation of a 10 mM Angeolide Stock Solution

Pre-Weighing: Tare a sealed, empty vial on a balance located within a ventilated enclosure.

Weighing: Carefully add the calculated mass of solid Angeolide to the vial. Seal the vial

before removing it from the enclosure.

Solvent Addition: In a chemical fume hood, add the appropriate volume of solvent to the vial

using a calibrated pipette.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b2691686?utm_src=pdf-body
https://en.wikipedia.org/wiki/Safe_handling_of_carcinogens
https://www.chem.tamu.edu/rgroup/wooley/safety/15.pdf
https://www.chem.tamu.edu/rgroup/wooley/safety/15.pdf
https://policies.uq.edu.au/document/view-current.php?id=443
https://www.benchchem.com/product/b2691686?utm_src=pdf-body
https://www.benchchem.com/product/b2691686?utm_src=pdf-body
https://www.benchchem.com/product/b2691686?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2691686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolution: Cap the vial tightly and vortex or sonicate until the solid is completely dissolved.

Keep the vial within the fume hood during this process.

Storage: Store the stock solution in a clearly labeled, sealed container in a designated and

secure location, such as a locked refrigerator or freezer.

This guidance is intended to provide a framework for the safe handling of Angeolide in the

absence of specific safety data. It is crucial for all personnel to receive training on these

procedures and for the principal investigator to develop a lab-specific Standard Operating

Procedure (SOP) before any work with this compound begins.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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